Cas no 52019-78-0 ((2S)-hexan-2-ol)

(2S)-hexan-2-ol structure
(2S)-hexan-2-ol structure
Product Name:(2S)-hexan-2-ol
CAS No:52019-78-0
Molecular Formula:C6H14O
Molecular Weight:102.17476
MDL:MFCD00065955
CID:56142
PubChem ID:638097

(2S)-hexan-2-ol Properties

Names and Identifiers

    • (S)-(+)-2-Hexanol
    • (2S)-hexan-2-ol
    • 2-Hexanol,(S)-
    • (+)-2-Hexanol
    • (S)-2-Hexanol
    • s-(+)-2-hexanol
    • s-2-hexanol
    • (s)-(+)-hexanol
    • AKOS006341289
    • AS-81170
    • (S)-hexan-2-ol
    • 2-Hexanol, (2S)-
    • CS-0179420
    • BDBM36162
    • D97166
    • 52019-78-0
    • 2-Hexanol, (S)-
    • MFCD00065955
    • (S)-(+)-2-Hexanol, ChiPros(R), produced by BASF, 98%
    • SCHEMBL566846
    • (2S)-2-hexanol
    • (s)(+)-2-hexanol
    • JM3G4T9YH9
    • A828887
    • (S)-(+)-2-Hexanol, 98%
    • 2-Hexanol #
    • EN300-1850856
    • (+)-2-HEXANOL
    • (s)-2-hexanol
    • (2S)-Hexan-2-ol
    • MDL: MFCD00065955
    • InChIKey: QNVRIHYSUZMSGM-LURJTMIESA-N
    • Inchi: 1S/C6H14O/c1-3-4-5-6(2)7/h6-7H,3-5H2,1-2H3/t6-/m0/s1
    • SMILES: CCCC[C@H](C)O
    • BRN: 1718997

Computed Properties

  • Exact Mass: 102.10400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 102.104465
  • Heavy Atom Count: 7
  • Complexity: 35.2
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • LogP: 1.55740
  • PSA: 20.23000
  • Refractive Index: n20/D 1.415(lit.)
  • Water Partition Coefficient: Slightly soluble
  • Boiling Point: 137-138 °C(lit.)
  • Melting Point: -48.42°C (estimate)
  • Flash Point: Fahrenheit: 123.8 ° f
    Celsius: 51 ° c
  • Color/Form: liquid
  • Solubility: Slightly soluble
  • Specific Rotation: 11 º (c=neat)
  • Optical Activity: [α]20/D +12°, neat
  • Density: 0.818 g/mL at 25 °C(lit.)

(2S)-hexan-2-ol Security Information

  • Symbol: GHS02 GHS06
  • WGK Germany:3
  • Safety Term:3
  • Safety Instruction: S16-S26-S36-S39
  • Packing Group:III
  • Packing Group:III
  • Risk Phrases:R10; R22; R36
  • Hazard Level:3
  • Dangerous goods sign: Xn
  • Hazardous Material transportation number:UN 1992 3/PG 3
  • Hazard Statement: H226-H301-H315-H319-H335
  • Warning Statement: P261-P301+P310-P305+P351+P338
  • Storage Condition:Flammable area
  • PackingGroup:III
  • Risk Phrases: 10-22-36/37/38
  • Signal Word:Danger
  • HazardClass:3

(2S)-hexan-2-ol Customs Data

  • HS CODE:2905199090
  • Customs Data:

    China Customs Code:

    2905199090

    Overview:

    2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

(2S)-hexan-2-ol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003CXC-250mg
(S)-(+)-2-Hexanol
52019-78-0 95%
250mg
$110.00 2024-04-30
A2B Chem LLC
AB55920-250mg
(S)-(+)-2-Hexanol
52019-78-0 95%
250mg
$37.00 2024-04-19
Aaron
AR003D5O-100mg
(S)-(+)-2-hexanol
52019-78-0 98%
100mg
$28.00 2025-02-10
abcr
AB178995-250 mg
(S)-(+)-2-Hexanol, 98%; .
52019-78-0 98%
250MG
€78.40 2023-02-05
Ambeed
A387883-100mg
(S)-2-Hexanol
52019-78-0 98%
100mg
$35.0
Apollo Scientific
OR304042-1g
(S)-(+)-2-Hexanol
52019-78-0 99%
1g
£144.00 2025-02-19
Enamine
EN300-1850856-0.05g
(2S)-hexan-2-ol
52019-78-0
0.05g
$119.0 2023-09-19
eNovation Chemicals LLC
Y1245135-1g
(S)-(+)-2-Hexanol
52019-78-0 98%
1g
$180 2024-06-07
Key Organics Ltd
AS-81170-250MG
(S)-(+)-2-Hexanol
52019-78-0 >97%
0.25 g
£128.00 2023-04-17
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L10401-1g
(S)-(+)-2-Hexanol, 98%
52019-78-0 98%
1g
¥2482.00 2023-02-25

(2S)-hexan-2-ol Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:52019-78-0)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:52019-78-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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